Cas no 1329-04-0 (Methylustin)

Methylustin structure
Methylustin structure
Product name:Methylustin
CAS No:1329-04-0
MF:C20H17Cl3O5
MW:443.704983472824
CID:214614
PubChem ID:6450195

Methylustin Chemical and Physical Properties

Names and Identifiers

    • 11H-Dibenzo[b,e][1,4]dioxepin-11-one,2,4,6(or 2,4,7)-trichloro-3-hydroxy-8-methoxy-1,9-dimethyl-7(or6)-(1-methyl-1-propenyl)- (9CI)
    • 1-[(E)-but-2-en-2-yl]-2,8,10-trichloro-9-hydroxy-3-methoxy-4,7-dimethylbenzo[b][1,4]benzodioxepin-6-one
    • 11H-Dibenzo[b,e][1,4]dioxepin-11-one,2,4,6(or 2,4,7)-trichloro-3-hydroxy-8-methoxy-1,9-dimethy...
    • 11H-Dibenzo[b,e][1,4]dioxepin-11-one,2,4,6(or 2,4,7)-trichloro-3-hydroxy-8-methoxy-1,9-dimethyl-7(or6)-(1-methyl-1-propenyl)-
    • NIDULIN
    • 11H-Dibenzo(b,e)(1,4)dioxepin-11-one, 2,4,6(or 2,4,7)-trichloro-3-hydroxy-8-methoxy-1,9-dimethyl-7(or 6)-(1-methyl-1-propenyl)-
    • 2,4,7-trichloro-3-hydroxy-8-methoxy-1,9-dimethyl-6-[(1E)-1-methylprop-1-en-1-yl]-11H-dibenzo[b,e][1,4]dioxepin-11-one
    • O-Methylustin
    • Q27263102
    • Nidulin [MI]
    • 4,2-Cresotic acid, 3,5-dichloro-6-(5-chloro-2-hydroxy-4-methoxy-6-(1-methylpropenyl)-m-tolyloxy)-, epsilon-lactone
    • SCHEMBL5805959
    • 2,8,10-trichloro-9-hydroxy-3-methoxy-4,7-dimethyl-1-[(E)-1-methylprop-1-enyl]benzo[b][1,4]benzodioxepin-6-one
    • Ustin methyl ether
    • 1329-04-0
    • 11H-Dibenzo(b,E)(1,4)dioxepin-11-one, 2,4,7-trichloro-3-hydroxy-8-methoxy-1,9-dimethyl-6-(1-methyl-1-propenyl)-, (E)-
    • CHEMBL3358704
    • Methylustin
    • 5ZEG4DS0U1
    • J-000245
    • 4,2-CRESOTIC ACID, 3,5-DICHLORO-6-(5-CHLORO-2-HYDROXY-4-METHOXY-6-(1-METHYLPROPENYL)-M-TOLYLOXY)-, .EPSILON.-LACTONE
    • UNII-5ZEG4DS0U1
    • SCHEMBL16435037
    • DTXSID501017592
    • 1402-15-9
    • AKOS040755905
    • Inchi: InChI=1S/C20H17Cl3O5/c1-6-7(2)10-13(22)16(26-5)9(4)17-19(10)27-18-11(20(25)28-17)8(3)12(21)15(24)14(18)23/h6,24H,1-5H3/b7-6+
    • InChI Key: FSINAZMQWFDQSD-VOTSOKGWSA-N
    • SMILES: C/C=C(/C1C(Cl)=C(OC)C(C)=C2OC(C3=C(C)C(Cl)=C(O)C(Cl)=C3OC=12)=O)\C

Computed Properties

  • Exact Mass: 442.01431
  • Monoisotopic Mass: 442.014157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65
  • XLogP3: 6.8

Experimental Properties

  • Density: 1.412
  • Boiling Point: 601.9°Cat760mmHg
  • Flash Point: 317.8°C
  • Refractive Index: 1.612
  • PSA: 64.99

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